Cas no 1251682-94-6 (11-(5-chloro-2-methoxybenzoyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one)

• Product Name: 11-(5-chloro-2-methoxybenzoyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one
• CAS No: 1251682-94-6
• MF: C₁₉H₁₉ClN₂O₃
• MW: 358.818763971329
• CID: 5872067
• PubChem ID: 49676543
• Update Time: 2025-06-10

11-(5-chloro-2-methoxybenzoyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one Chemical and Physical Properties

Names and Identifiers

• UNDLMCGUMZBYGE-UHFFFAOYSA-N
• 11-(5-chloro-2-methoxybenzoyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one
• 3-(5-chloro-2-methoxybenzoyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one
• F5835-0531
• 11-(5-chloro-2-methoxybenzoyl)-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
• VU0523456-1
• CCG-347121
• 1251682-94-6
• AKOS024521934

• Inchi： 1S/C19H19ClN2O3/c1-25-17-6-5-14(20)8-15(17)19(24)21-9-12-7-13(11-21)16-3-2-4-18(23)22(16)10-12/h2-6,8,12-13H,7,9-11H2,1H3
• InChI Key： UNDLMCGUMZBYGE-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C(C=1[H])C(N1C([H])([H])C2([H])C3=C([H])C([H])=C([H])C(N3C([H])([H])C([H])(C1([H])[H])C2([H])[H])=O)=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 358.1084202g/mol
• Monoisotopic Mass: 358.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Additional information on 11-(5-chloro-2-methoxybenzoyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one

Chemical Profile of 11-(5-chloro-2-methoxybenzoyl)-7,11-diazatricyclo[7.3.1.0^2,7]trideca-2,4-dien-6-one (CAS No. 1251682-94-6)

11-(5-chloro-2-methoxybenzoyl)-7,11-diazatricyclo[7.3.1.0^2,7]trideca-2,4-dien-6-one is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique tricyclic framework and functional substituents. The compound belongs to a class of molecules that exhibit promising pharmacological properties, making it a subject of extensive research for potential therapeutic applications.

The molecular structure of this compound features a tricyclic scaffold, which is characterized by its three fused rings. Specifically, the tricyclo[7.3.1.0^2,7]tridecane core provides a rigid backbone that can influence the compound's biological activity and binding affinity to target proteins. The presence of two nitrogen atoms within the tricyclic system further enhances its potential as a bioactive molecule, as nitrogen-containing heterocycles are frequently found in biologically active compounds.

The 5-chloro-2-methoxybenzoyl moiety attached to the tricyclic system is a key functional group that contributes to the compound's pharmacological profile. This aromatic substituent introduces both electrophilic and hydrophobic interactions, which can modulate binding interactions with biological targets. The chloro and methoxy groups are particularly important for fine-tuning the compound's solubility, lipophilicity, and metabolic stability, factors that are critical for drug development.

In recent years, there has been growing interest in tricyclic compounds due to their structural diversity and potential for binding to complex biological targets. Studies have demonstrated that such molecules can exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. The 11-(5-chloro-2-methoxybenzoyl)-7,11-diazatricyclo[7.3.1.0^2,7]trideca-2,4-dien-6-one structure has been investigated for its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play crucial roles in the pathogenesis of inflammation.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy using molecular docking simulations. These studies suggest that the tricyclic core interacts favorably with hydrophobic pockets of target proteins, while the 5-chloro-2-methoxybenzoyl group engages in hydrogen bonding or π-stacking interactions depending on the target receptor. Such insights have guided synthetic modifications aimed at optimizing potency and selectivity.

The synthesis of this complex molecule presents significant challenges due to its intricate tricyclic framework and multiple stereocenters. Researchers have employed multi-step organic synthesis strategies involving cyclization reactions, functional group transformations, and protecting group manipulations to construct the desired structure efficiently. Advances in synthetic methodologies have allowed for more streamlined approaches, reducing reaction times and improving yields.

Preclinical studies have begun to explore the pharmacological effects of derivatives of this compound family. Initial findings indicate that certain analogs exhibit anti-inflammatory properties comparable to known therapeutic agents but with improved selectivity profiles. The nitrogen-rich tricyclic system appears to be crucial for modulating enzyme activity without causing off-target effects.

The development of novel drug candidates requires thorough characterization of their physicochemical properties, including solubility, stability, and metabolic fate. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating the structure-activity relationships (SAR) of this compound family.

The future direction of research on 11-(5-chloro-2-methoxybenzoyl)-7,11-diazatricyclo[7.3.1.0^2,7]trideca-2,4-dien-6-one and its derivatives lies in translating preclinical findings into clinical trials for therapeutic indications such as chronic inflammation or neurodegenerative disorders. Collaborative efforts between synthetic chemists and biologists are essential to identify lead compounds with optimized pharmacokinetic profiles suitable for human use.

In conclusion,11-(5-chloro-2-methoxybenzoyl)-7,11-diazatricyclo[7.3.1.0^2,7]trideca-2,4-dien-6-one represents a promising scaffold for drug discovery due to its unique structural features and demonstrated biological activity. Continued investigation into its pharmacological properties and synthetic derivatives will likely yield novel therapeutic agents with significant clinical benefits.